Cas no 1690765-34-4 (2-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine)

• Product Name: 2-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine
• CAS No: 1690765-34-4
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5705980
• PubChem ID: 106781256
• Update Time: 2025-10-05

2-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1690765-34-4
• EN300-1478178
• 2-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine
• Piperidine, 2-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)-
• 2-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine

• Inchi： 1S/C9H16N4/c1-7-3-4-8(5-10-7)9-6-11-12-13(9)2/h6-8,10H,3-5H2,1-2H3
• InChI Key： DHISKELTYSNRIQ-UHFFFAOYSA-N
• SMILES： N1CC(C2=CN=NN2C)CCC1C

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 319.6±44.0 °C(Predicted)
• pka: 9.89±0.10(Predicted)

Additional information on 2-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine

Exploring the Chemistry and Applications of 2-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine (CAS 1690765-34-4)

In the rapidly evolving field of medicinal chemistry and drug discovery, heterocyclic compounds have garnered significant attention due to their diverse pharmacological properties. One such compound, 2-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine (CAS 1690765-34-4), stands out as a promising scaffold for the development of novel therapeutics. This piperidine derivative, incorporating a 1,2,3-triazole moiety, has become a focal point for researchers exploring its potential in central nervous system (CNS) drug development, enzyme inhibition, and receptor modulation.

The structural uniqueness of 2-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine lies in its hybrid architecture, combining a piperidine ring with a methyl-substituted triazole. This combination enhances its bioavailability and blood-brain barrier permeability, making it particularly valuable for CNS-targeted applications. Recent studies have highlighted its role as a ligand for neurotransmitter receptors, with potential implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease—topics frequently searched in academic and pharmaceutical circles.

From a synthetic chemistry perspective, the incorporation of the 1,2,3-triazole ring via click chemistry methodologies has streamlined the production of this compound. The Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of modern drug discovery, is often employed to construct the triazole core. This efficient synthetic route aligns with the growing demand for green chemistry and atom-economical processes, addressing contemporary concerns about sustainable pharmaceutical manufacturing.

The physicochemical properties of CAS 1690765-34-4 further underscore its utility. With a balanced logP value and moderate water solubility, this compound exhibits favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles—a critical consideration in preclinical drug development. Computational modeling studies suggest strong interactions with G-protein-coupled receptors (GPCRs), particularly those involved in dopaminergic and serotonergic pathways, which are hot topics in neuropharmacology research.

Beyond therapeutic applications, 2-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine has shown promise in material science. Its ability to form metal-organic frameworks (MOFs) with transition metals has sparked interest in catalysis and molecular sensing. Researchers are investigating its use in fluorescent probes for biological imaging, leveraging the triazole group's photophysical properties—an area gaining traction in diagnostic tool development.

As the scientific community continues to explore structure-activity relationships (SAR) of this compound, its derivatives are being optimized for enhanced target selectivity and reduced off-target effects. The methyl group at the piperidine ring's 2-position appears crucial for steric hindrance control, a design strategy frequently discussed in medicinal chemistry forums and patent literature. This fine-tuning capability makes it a versatile building block for combinatorial chemistry libraries.

In conclusion, 2-Methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)piperidine (CAS 1690765-34-4) represents a multifaceted compound bridging drug discovery, neuroscience, and advanced materials. Its unique structural features and broad applicability position it at the forefront of innovative therapeutic development, addressing some of the most pressing challenges in modern healthcare and technology. Future research will likely uncover additional applications, solidifying its importance in chemical biology and pharmaceutical sciences.